4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide

• IUPAC Name: 4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O/c1-10-5-11(2)7-13(6-10)19-16(20)14-4-3-12(9-18)8-15(14)17/h3-8H,1-2H3,(H,19,20)
• InChI Key: VOSRVTCJBOQXCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(C=C(C=C2)C#N)F)C
• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol

Description

4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide is an organic compound with the molecular formula C16H13FN2O

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide typically involves the reaction of 2-fluorobenzoyl chloride with 3,5-dimethylaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and concentration of reactants. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the benzamide ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an inhibitor of specific enzymes or proteins.

Medicine: Explored for its anticancer and anti-inflammatory properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathways in which the enzyme is involved. This inhibition can lead to various biological effects, such as reduced cell proliferation in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• 4-cyano-N-(3,5-dimethylphenyl)benzenesulfonamide
• 4-cyano-N-(3,5-dimethylphenyl)benzamide

Uniqueness

4-cyano-N-(3,5-dimethylphenyl)-2-fluorobenzamide is unique due to the presence of the fluorine atom, which can significantly alter its chemical and biological properties compared to similar compounds. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets.